BENGHE Methodological & Application

Check Availability & Pricing

Allyl Lactate: A Versatile Bio-based Platform for
Fine Chemical Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyl lactate

Cat. No.: B1347069

Introduction

Allyl lactate, a bio-derivable ester of lactic acid and allyl alcohol, is emerging as a versatile
and sustainable building block in the synthesis of a wide range of fine chemicals. Its unique
bifunctionality, possessing both a reactive allyl group and a chiral lactate moiety, opens
avenues for its application in polymer chemistry, asymmetric synthesis, and the formulation of
flavors and fragrances. This application note provides a detailed overview of the synthetic utility
of allyl lactate, complete with experimental protocols and quantitative data for key
transformations.

Synthesis of Allyl Lactate

Allyl lactate can be efficiently synthesized via Fischer esterification of lactic acid with allyl
alcohol. A well-established protocol from Organic Syntheses provides a robust method for its
preparation.[1]

Experimental Protocol: Synthesis of Allyl Lactate[1]

o Materials: 80% Lactic acid (6 moles), Benzene (300 mL), Concentrated sulfuric acid (5 mL),
Allyl alcohol (24 moles), Anhydrous sodium acetate (18 g).

e Procedure:
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o A mixture of 80% lactic acid, benzene, and concentrated sulfuric acid is refluxed in a flask
equipped with a Dean-Stark trap to remove water.

o Once the initial water evolution slows, a large excess of allyl alcohol is added, and reflux is
continued until no more water is collected.

o The acidic catalyst is neutralized with anhydrous sodium acetate.

o The mixture is then subjected to fractional distillation under reduced pressure to isolate the
pure allyl lactate.

Quantitative Data: Synthesis of Allyl Lactate

Reactant Ratio

(Alcohol:Acid) Yield (%) Reference
4:1 90 (]
31 85-88 o
2:1 ~65 1]
5:3 58-60 o

Logical Relationship: Synthesis of Allyl Lactate
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Caption: Workflow for the synthesis of allyl lactate via Fischer esterification.

Applications in Polymer Chemistry

Allyl lactate serves as a valuable precursor for the synthesis of functional and biodegradable
polymers. Its allyl group can be readily converted to an acrylate functionality, which can then
undergo polymerization.

Synthesis of Allyl Lactate Acrylate

The hydroxyl group of allyl lactate can be esterified with acryloyl chloride to yield allyl lactate
acrylate, a monomer suitable for radical polymerization.

Experimental Workflow: Synthesis of Allyl Lactate Acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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